Cas no 774155-16-7 (2-(Pyrrolidin-3-YL)acetonitrile)

2-(Pyrrolidin-3-yl)acetonitrile is a versatile nitrile-functionalized pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its pyrrolidine ring provides a rigid, nitrogen-containing scaffold, while the acetonitrile moiety offers reactivity for further functionalization, such as hydrolysis to carboxylic acids or reduction to primary amines. This compound is particularly valuable in the synthesis of bioactive molecules, including drug candidates and agrochemicals, due to its ability to introduce both cyclic amine and nitrile functionalities. Its stable yet reactive nature makes it suitable for applications in heterocyclic chemistry, medicinal chemistry, and as a building block for complex molecular architectures.
2-(Pyrrolidin-3-YL)acetonitrile structure
774155-16-7 structure
Product Name:2-(Pyrrolidin-3-YL)acetonitrile
CAS No:774155-16-7
MF:C6H10N2
MW:110.157001018524
MDL:MFCD14582348
CID:1117567
PubChem ID:20078140
Update Time:2025-10-12

2-(Pyrrolidin-3-YL)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidineacetonitrile
    • 2-(PYRROLIDIN-3-YL)ACETONITRILE
    • 3-cyanomethylpyrrolidine
    • pyrrolidin-3-yl-acetonitrile
    • 2-pyrrolidin-3-ylacetonitrile
    • 774155-16-7
    • ZKKCALAGXBADEJ-UHFFFAOYSA-N
    • AKOS006359657
    • EN300-256871
    • SCHEMBL5457789
    • 2-(Pyrrolidin-3-YL)acetonitrile
    • MDL： MFCD14582348
    • Inchi： 1S/C6H10N2/c7-3-1-6-2-4-8-5-6/h6,8H,1-2,4-5H2
    • InChI Key： ZKKCALAGXBADEJ-UHFFFAOYSA-N
    • SMILES： N1CCC(CC#N)C1

Computed Properties

  • Exact Mass: 110.084398327 g/mol
  • Monoisotopic Mass: 110.084398327 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 110.16
  • XLogP3: -0.1
  • Topological Polar Surface Area: 35.8

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Amadis Chemical Company Limited
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(CAS:774155-16-7)2-(Pyrrolidin-3-YL)acetonitrile
Order Number:A1051507
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:33
Price ($):680.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:774155-16-7)2-(Pyrrolidin-3-YL)acetonitrile
A1051507
Purity:99%
Quantity:1g
Price ($):680.0
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